Cas no 532394-17-5 (7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate)

7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate is a specialized triflate ester derivative used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity as an electrophile, particularly in palladium-catalyzed cross-coupling reactions, enabling efficient construction of complex molecular frameworks. The electron-withdrawing triflate group enhances its leaving group ability, while the benzodioxin scaffold provides stability for handling and storage. This compound is particularly valuable in medicinal chemistry and materials science for introducing methoxy-substituted benzodioxin motifs. Its well-defined structure ensures consistent performance in demanding transformations, making it a reliable choice for researchers requiring precise functionalization of aromatic systems.

7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate structure

532394-17-5 structure

Product Name:7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate

CAS No:532394-17-5

MF:C₁₂H₁₁F₃O₇S

MW:356.271753549576

CID:1062061

PubChem ID:11256797

Update Time:2025-10-18

7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate Chemical and Physical Properties

Names and Identifiers

- Trifluoromethanesulfonic Acid 7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Ester
- 7-methoxy-2,2-dimethyl-4-oxo-4H-benzo[d][1,3]dioxin-5-yl trifluoromethanesulfonate
- Trifluoromethanesulf
- SCHEMBL15755087
- DB-267035
- 7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate
- (7-methoxy-2,2-dimethyl-4-oxo-1,3-benzodioxin-5-yl) trifluoromethanesulfonate
- 532394-17-5
- CS-0498356
- 7-methoxy-2,2-dimethyl-4-oxo-4H-benzo[d][1.3]dioxin-5-yl trifluoromethanesulfonate
- Inchi： 1S/C12H11F3O7S/c1-11(2)20-7-4-6(19-3)5-8(9(7)10(16)21-11)22-23(17,18)12(13,14)15/h4-5H,1-3H3
- InChI Key： KJCYVZLETVRDQN-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC(=CC2=C1C(=O)OC(C)(C)O2)OC

Computed Properties

Exact Mass: 356.01775835g/mol
Monoisotopic Mass: 356.01775835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 566
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 96.5Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 481.4±45.0 °C at 760 mmHg
Flash Point: 245.0±28.7 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T790530-25mg	7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate	532394-17-5		25mg	$ 201.00	2023-09-05
TRC	T790530-250mg	7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Triflate	532394-17-5		250mg	$ 1608.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475520-25mg	Trifluoromethanesulfonic Acid 7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Ester,	532394-17-5		25mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475520-25 mg	Trifluoromethanesulfonic Acid 7-Methoxy-2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-5-yl Ester,	532394-17-5		25mg	￥2,858.00	2023-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1569020-250mg	7-Methoxy-2,2-dimethyl-4-oxo-4H-benzo[d][1,3]dioxin-5-yl trifluoromethanesulfonate	532394-17-5	98%	250mg	￥16926.00	2024-05-10